3-Cyclopropoxy-4-methoxypicolinic acid

• Molecular Formula: C10H11NO4
• Molecular Weight: 209.20 g/mol
• IUPAC Name: 3-cyclopropyloxy-4-methoxypyridine-2-carboxylic acid
• InChI: InChI=1S/C10H11NO4/c1-14-7-4-5-11-8(10(12)13)9(7)15-6-2-3-6/h4-6H,2-3H2,1H3,(H,12,13)
• InChI Key: XSXMHABWWDTPCU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=NC=C1)C(=O)O)OC2CC2

Description

3-Cyclopropoxy-4-methoxypicolinic acid is a picolinic acid derivative characterized by a cyclopropoxy group at the 3-position and a methoxy group at the 4-position of the pyridine ring. These analogs share functional groups (e.g., methoxy, carboxyl, or ester substituents) that influence physicochemical properties and biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Cyclopropoxy-4-methoxypicolinic acid can be achieved through several methods. One common approach involves the reaction of 4,6-dibromo-3-hydroxy-2-cyanopyridine with cyclopropyl alcohol and methanol under basic conditions . The reaction typically proceeds through a nucleophilic substitution mechanism, where the bromine atoms are replaced by the cyclopropoxy and methoxy groups.

Industrial Production Methods

Industrial production of 3-Cyclopropoxy-4-methoxypicolinic acid often involves large-scale synthesis using similar reaction conditions as described above. The process may be optimized for higher yields and purity by controlling reaction parameters such as temperature, solvent, and reaction time. Additionally, purification steps such as recrystallization or chromatography may be employed to obtain the desired product.

Chemical Reactions Analysis

Types of Reactions

3-Cyclopropoxy-4-methoxypicolinic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the compound into alcohols or amines.

Substitution: Nucleophilic substitution reactions can replace the cyclopropoxy or methoxy groups with other functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Nucleophiles like amines, thiols, and alkoxides can be employed under basic or acidic conditions.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines. Substitution reactions can result in various derivatives with different functional groups.

Scientific Research Applications

3-Cyclopropoxy-4-methoxypicolinic acid has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of complex organic molecules and as a building block for designing new compounds.

Biology: The compound can be used in the study of enzyme inhibitors and receptor ligands due to its structural similarity to biologically active molecules.

Industry: Utilized in the production of agrochemicals, dyes, and other specialty chemicals.

Mechanism of Action

The mechanism of action of 3-Cyclopropoxy-4-methoxypicolinic acid involves its interaction with specific molecular targets and pathways. The compound may act as an inhibitor or modulator of enzymes or receptors, affecting various biochemical processes. The exact mechanism depends on the specific application and the biological system being studied.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following analysis compares 3-cyclopropoxy-4-methoxypicolinic acid with structurally analogous compounds based on available evidence.

Table 1: Structural and Functional Comparison

Compound Name	Substituents (Pyridine Ring)	Key Functional Groups	Applications/Research Use
3-Cyclopropoxy-4-methoxypicolinic acid	3-cyclopropoxy, 4-methoxy	Carboxylic acid, ether	Hypothetical: Drug intermediates, agrochemicals (inferred from analogs)
4-(Methoxycarbonyl)picolinic acid	4-methoxycarbonyl	Carboxylic acid, ester	Synthetic intermediates, pharmacological studies
5-(Methoxycarbonyl)picolinic acid	5-methoxycarbonyl	Carboxylic acid, ester	Material science, organic synthesis
Dimethyl pyridine-2,4-dicarboxylate	2,4-dicarboxylate (methyl esters)	Ester	Polymer chemistry, coordination complexes

Table 2: Physicochemical Properties of Analogs (Data from )

Compound (CAS No.)	Molecular Weight	Log Po/w (Consensus)	Hydrogen Bond Donors	Hydrogen Bond Acceptors	Synthetic Accessibility Score
4-(Methoxycarbonyl)picolinic acid (24195-03-7)	181.15	0.98	2	5	2.7
5-(Methoxycarbonyl)picolinic acid (17874-79-2)	181.15	0.85	2	5	2.8
Dimethyl pyridine-2,4-dicarboxylate (25658-36-0)	210.18	1.12	0	6	3.1

Key Findings:

The carboxylic acid moiety in picolinic acid derivatives facilitates hydrogen bonding, influencing solubility and target binding.

Synthetic Accessibility :

• Compounds with simpler substituents (e.g., methyl esters) exhibit higher synthetic accessibility scores (3.1 vs. 2.7), suggesting that introducing cyclopropoxy groups may require specialized synthetic routes .

Biological Relevance :

• Analogs like 4-(methoxycarbonyl)picolinic acid are used in pharmacological studies, implying that 3-cyclopropoxy-4-methoxypicolinic acid could serve as a lead compound for drug development .